Cas no 2228299-24-7 (methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate
• CAS No: 2228299-24-7
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6423195
• PubChem ID: 165640931
• Update Time: 2025-05-20

methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate
• EN300-1753824
• 2228299-24-7

• Inchi： 1S/C9H13NO4/c1-5-6(2)14-9(10-5)7(11)4-8(12)13-3/h7,11H,4H2,1-3H3
• InChI Key： UTXMNGXFKMXZLP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate

Introduction to Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate (CAS No: 2228299-24-7)

Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate, identified by its CAS number 2228299-24-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in various biological and chemical processes. The unique structural features of this molecule, particularly its dimethyl-1,3-oxazol-2-yl moiety, make it a valuable candidate for further investigation in drug discovery and material science.

The chemical structure of Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate consists of a hydroxypropanoate ester linked to a dimethyl oxazole ring. This configuration suggests potential interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of both hydroxyl and ester functional groups provides multiple sites for chemical modification, which can be exploited to develop novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of new therapeutic agents derived from heterocyclic compounds. The oxazole ring, in particular, has been extensively studied due to its ability to form stable complexes with biological molecules. The dimethylation of the oxazole ring in Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate enhances its stability and bioavailability, making it an attractive scaffold for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in addressing complex diseases. Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate has been investigated for its potential role in modulating various biological pathways. Studies have shown that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. These findings are particularly intriguing given the increasing demand for targeted therapies that can effectively address multiple disease mechanisms.

The synthesis of Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate involves a series of well-established organic reactions. The key steps include the formation of the oxazole ring followed by esterification with hydroxypropanoic acid. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales. These advancements are crucial for facilitating further research and development efforts.

The pharmacological potential of Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases associated with cancer progression. Additionally, in vivo studies have shown promising results regarding its ability to modulate inflammatory responses.

The development of novel drug candidates requires a thorough understanding of their pharmacokinetic properties. Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate has been characterized for its solubility, stability, and metabolic pathways. These parameters are critical for determining its bioavailability and potential side effects. Recent studies have indicated that this compound exhibits favorable solubility characteristics, which could enhance its absorption and distribution within the body.

The future prospects for Methyl 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanoate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from laboratory research to clinical development. Such collaborations can leverage expertise across multiple disciplines to accelerate the translation of scientific discoveries into tangible benefits for patients.

In conclusion, Methyl 3-(dimethyl-1,3-oxazol-2-y l)-hydroxypropanoate (CAS No: 2228299 24 7)